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Compound of Interest

Compound Name: Tris(ethylenediamine)cobalt(l1l)

Cat. No.: B086008

An In-depth Technical Guide to Tris(ethylenediamine)cobalt(lll) Chloride: Formula, Molar
Mass, and Synthesis

Introduction

Tris(ethylenediamine)cobalt(lll) chloride is a coordination compound with the chemical
formula [Co(en)s]Cls.[1][2] In this formula, "en" is the common abbreviation for the bidentate
ligand ethylenediamine (H2NCH2CHz2NHz2). This complex plays a significant role in the field of
coordination chemistry, particularly in studies related to stereochemistry and the stability of
coordination compounds.[1][2][3] First described by Alfred Werner, this compound is notable for
its yellow-gold crystalline appearance.[1][2] The central cobalt atom is in the +3 oxidation state,
coordinated to three ethylenediamine ligands, resulting in an octahedral geometry.[1][2][3] The
complex exists as a pair of enantiomers, denoted as A and A, which can be resolved.[1][2]

Chemical Formula and Molar Mass

The chemical formula for Tris(ethylenediamine)cobalt(lll) chloride is [Co(en)s]Cls. Given that
the formula for ethylenediamine is C2HsNz, the overall molecular formula of the complex is
CeH24N6CIsCo.[2][4][5] The molar mass is calculated by summing the atomic masses of all
atoms in the formula.

Quantitative Data Summary

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b086008?utm_src=pdf-interest
https://www.benchchem.com/product/b086008?utm_src=pdf-body
https://www.benchchem.com/product/b086008?utm_src=pdf-body
https://en.wikipedia.org/wiki/Tris(ethylenediamine)cobalt(III)_chloride
https://www.chemeurope.com/en/encyclopedia/Tris%28ethylenediamine%29cobalt%28III%29_chloride.html
https://en.wikipedia.org/wiki/Tris(ethylenediamine)cobalt(III)_chloride
https://www.chemeurope.com/en/encyclopedia/Tris%28ethylenediamine%29cobalt%28III%29_chloride.html
https://www.laboratorynotes.com/trisethylenediaminecobaltiii-coen%E2%82%83%C2%B3%E2%81%BA/
https://en.wikipedia.org/wiki/Tris(ethylenediamine)cobalt(III)_chloride
https://www.chemeurope.com/en/encyclopedia/Tris%28ethylenediamine%29cobalt%28III%29_chloride.html
https://en.wikipedia.org/wiki/Tris(ethylenediamine)cobalt(III)_chloride
https://www.chemeurope.com/en/encyclopedia/Tris%28ethylenediamine%29cobalt%28III%29_chloride.html
https://www.laboratorynotes.com/trisethylenediaminecobaltiii-coen%E2%82%83%C2%B3%E2%81%BA/
https://en.wikipedia.org/wiki/Tris(ethylenediamine)cobalt(III)_chloride
https://www.chemeurope.com/en/encyclopedia/Tris%28ethylenediamine%29cobalt%28III%29_chloride.html
https://www.benchchem.com/product/b086008?utm_src=pdf-body
https://www.chemeurope.com/en/encyclopedia/Tris%28ethylenediamine%29cobalt%28III%29_chloride.html
https://www.lookchem.com/404.htm
https://webbook.nist.gov/cgi/inchi?ID=B6000427&Mask=80
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b086008?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

The molar mass and elemental composition of anhydrous Tris(ethylenediamine)cobalt(lll)
chloride are summarized in the table below. It is important to note that this compound can exist
as hydrates, with di- and trihydrates being common for the racemic mixture.[1][2] The presence
of water of crystallization would alter the molar mass.

Atomic Percentage
Number of Total Mass ( -
Element Symbol Mass ( Compositio
Atoms g/mol)
g/mol ) n
Cobalt Co 1 58.933 58.933 17.05%
Chlorine Cl 3 35.453 106.359 30.78%
Carbon C 6 12.011 72.066 20.85%
Hydrogen H 24 1.008 24.192 7.00%
Nitrogen N 6 14.007 84.042 24.32%
Total 40 345.592 100.00%

Atomic masses are based on standard IUPAC values. The calculated molar mass is
approximately 345.59 g/mol .[2]

Experimental Protocols
Synthesis of Tris(ethylenediamine)cobalt(lll) chloride

A common and relatively rapid method for the synthesis of Tris(ethylenediamine)cobalt(lll)
chloride in a laboratory setting involves the oxidation of a cobalt(ll) salt in the presence of
ethylenediamine.[6][7] The following protocol is adapted from established procedures.[6][8][9]

Materials:
o Cobalt(ll) chloride hexahydrate (CoClz-6H20)
o Ethylenediamine (anhydrous)

e Hydrochloric acid (6 M and concentrated)
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» Hydrogen peroxide (30%)
e Ethanol

o Diethyl ether

« Distilled water

e Ice

Procedure:

o Preparation of Ethylenediamine Solution: In a fume hood, add 9.0 mL of anhydrous
ethylenediamine to 25 mL of distilled water in a beaker. Cool the mixture in an ice bath.
While cooling, slowly add 8.5 mL of 6 M HCI to the ethylenediamine solution.[6][9]

o Preparation of Cobalt Solution: In a separate beaker, dissolve 12.0 g of CoCl2-6H20 in 35 mL
of distilled water.[6]

o Formation of the Complex: Add the cobalt(ll) chloride solution to the cooled, partially
neutralized ethylenediamine solution.

¢ Oxidation: With continuous stirring, slowly add 10 mL of 30% hydrogen peroxide to the
mixture. The hydrogen peroxide acts as the oxidizing agent, converting Co(ll) to Co(lll).[6][7]
[9] Stir until the effervescence ceases.[6][9]

» Concentration and Crystallization: Place the beaker on a hot plate and gently boil the
solution to reduce its volume to approximately 60 mL.[6][8] Add an equal volume (60 mL) of
concentrated hydrochloric acid, followed by 120 mL of ethanol.[6][8]

« |solation and Purification: Cool the mixture in an ice bath to induce crystallization.[6][8]
Collect the resulting yellow-orange crystals by vacuum filtration using a Blichner funnel.[8]

e Washing and Drying: Wash the crystals with two portions of ethanol and then two portions of
diethyl ether.[6][7] Air-dry the product on the funnel by maintaining suction.[6][8]

The reaction proceeds with a high yield, typically around 95%.[1][2]
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Visualizations
Experimental Workflow for Synthesis

The following diagram illustrates the key steps in the synthesis of
Tris(ethylenediamine)cobalt(lll) chloride.

Click to download full resolution via product page

Caption: Workflow for the synthesis of Tris(ethylenediamine)cobalt(lll) chloride.

Logical Relationship of Components

The diagram below shows the hierarchical relationship of the components that constitute
Tris(ethylenediamine)cobalt(lll) chloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [molar mass and formula of
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ethylenediamine-cobalt-iii-chloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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